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Compound of Interest

Compound Name: Fmoc-Phg-OH

Cat. No.: B557388

For researchers and professionals in drug development and peptide synthesis, N-a-Fmoc-L-
phenylglycine (Fmoc-Phg-OH) is a critical building block. This guide provides an in-depth
overview of its commercial availability, pricing, and technical considerations for its use.

Commercial Suppliers and Pricing

The procurement of Fmoc-Phg-OH requires careful consideration of purity, quantity, and cost.
A variety of chemical suppliers offer this reagent, with pricing varying based on the scale of

purchase and the purity grade. Below is a summary of commercial sources and their listed
prices.
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. Product CAS . . .
Supplier Purity Quantity Price (USD)
Name Number
Sigma-
Aldrich Fmoc-Phg- >98.0%
o ] 102410-65-1 59 $71.10
(MilliporeSig OH (HPLC)
ma)
Krackeler Fmoc-Phg- =298.0%
o 102410-65-1 59 $89.00[1]
Scientific OH (HPLC)
] MilliporeSigm
Fisher >98% by TLC
o a FMOC- 102410-65-1 59 $79.64[2]
Scientific and HPLC
PHG-OH
Fmoc-Phg-
ChemPep oH 102410-65-1 N/A 59 $133.00[3]
259 $338.00[3]
Aapptec Fmoc-Phg- From
_ 102410-65-1 N/A 25¢
Peptides OH $80.00[4]
Fmoc-L- 2 99%
Chem-Impex _ 102410-65-1 59 $18.53[5]
phenylglycine (Assay)
259 $60.99([5]
100 g $167.75[5]
pP212121 Fmoc-L-
_ 102410-65-1 >98.0% lg $30.00[6]
Store Phenylglycine
Fmoc-I-
Otto Chemie ]
phenylglycine  102410-65-1 98%+ 109 $25.00[7]
Pvt. Ltd.
, 98%-+
25¢ $41.75[7]
100 g $152.88[7]
Fmoc-Phg-
Bachem oH 102410-65-1 N/A lg CHF 78.10
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5g CHF 234.30

25¢ CHF 798.20

It is important to note that the D-enantiomer, Fmoc-D-Phg-OH (CAS 111524-95-9), is also
commercially available from suppliers such as Sigma-Aldrich, Chem-Impex[8], and Aapptec
Peptides[9]. Pricing for the D-form can differ from the L-form. For example, Sigma-Aldrich lists
Fmoc-D-Phg-OH at $132.00 for 5g, while Chem-Impex offers 1g for $25.00 and 5g for
$75.00[8].

Experimental Protocol: Fmoc Solid-Phase Peptide
Synthesis (SPPS)

Fmoc-Phg-OH is primarily utilized in Fmoc-based solid-phase peptide synthesis. The following
is a generalized protocol for the incorporation of a Phenylglycine residue into a peptide chain.

Materials:

e Fmoc-protected amino acid resin (e.g., Wang, Rink Amide)
 Fmoc-Phg-OH

e Coupling reagent (e.g., HBTU, HATU, DIC)

e Base (e.g., DIPEA, NMM)

» Deprotection solution: 20% piperidine in DMF

e Solvents: DMF, DCM

¢ Washing solvents: DMF, DCM, Methanol

Methodology:

e Resin Swelling: The resin is swelled in a suitable solvent, typically DMF or DCM, for 30-60
minutes.
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e Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed
by treating the resin with 20% piperidine in DMF for 5-20 minutes. This step is usually
repeated once.

e Washing: The resin is thoroughly washed with DMF and DCM to remove residual piperidine
and by-products.

e Amino Acid Coupling:

o The Fmoc-Phg-OH is pre-activated by dissolving it in DMF with a coupling reagent and a
base.

o The activated amino acid solution is added to the deprotected resin.

o The coupling reaction is allowed to proceed for 1-2 hours at room temperature. The
completion of the reaction can be monitored using a colorimetric test such as the Kaiser
test.

e Washing: The resin is washed with DMF, DCM, and methanol to remove excess reagents
and by-products.

o Repeat Cycle: The cycle of deprotection, washing, and coupling is repeated for each
subsequent amino acid in the peptide sequence.

» Final Deprotection and Cleavage: After the final amino acid has been coupled, the N-terminal
Fmoc group is removed. The peptide is then cleaved from the resin, and side-chain
protecting groups are removed using a cleavage cocktail (e.g., TFA/TIS/water).

Visualizing Workflows and Relationships
Experimental Workflow for SPPS

The following diagram illustrates the cyclical nature of solid-phase peptide synthesis using
Fmoc-Phg-OH.
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Caption: Solid-Phase Peptide Synthesis Cycle.
Supplier Selection Logic

The choice of a supplier for Fmoc-Phg-OH often involves a trade-off between cost, purity, and
required quantity. The following decision tree illustrates a logical approach to supplier selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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